Cas no 1261903-60-9 (3-Amino-5-(3-boc-aminophenyl)benzoic acid)

• Product Name: 3-Amino-5-(3-boc-aminophenyl)benzoic acid
• CAS No: 1261903-60-9
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• MDL: MFCD18323048
• CID: 5187700
• Update Time: 2025-06-09

3-Amino-5-(3-boc-aminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-(3-BOC-AMINOPHENYL)BENZOIC ACID
• 3-Amino-5-(3-boc-aminophenyl)benzoic acid

• MDL： MFCD18323048
• Inchi： 1S/C18H20N2O4/c1-18(2,3)24-17(23)20-15-6-4-5-11(10-15)12-7-13(16(21)22)9-14(19)8-12/h4-10H,19H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： VCKBAPDKAPMIMX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)C1C=C(C=C(C(=O)O)C=1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• XLogP3: 3
• Topological Polar Surface Area: 102

Additional information on 3-Amino-5-(3-boc-aminophenyl)benzoic acid

3-Amino-5-(3-Boc-aminophenyl)benzoic Acid: An Overview of CAS No. 1261903-60-9

3-Amino-5-(3-Boc-aminophenyl)benzoic acid (CAS No. 1261903-60-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a benzene ring, and a tert-butyloxycarbonyl (Boc) protected amine. These characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The Boc group, or tert-butyloxycarbonyl, is a widely used protecting group in organic synthesis due to its stability under acidic and neutral conditions and its ease of removal under mild basic conditions. This feature allows for the selective manipulation of functional groups during multi-step synthetic processes, making 3-Amino-5-(3-Boc-aminophenyl)benzoic acid a valuable intermediate in the synthesis of complex molecules.

In recent years, there has been a surge in research focused on the biological activities and potential therapeutic applications of compounds derived from 3-Amino-5-(3-Boc-aminophenyl)benzoic acid. Studies have shown that derivatives of this compound exhibit a range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of 3-Amino-5-(3-Boc-aminophenyl)benzoic acid demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The anti-cancer potential of 3-Amino-5-(3-Boc-aminophenyl)benzoic acid derivatives has also been explored extensively. Research conducted at the University of California, Los Angeles (UCLA) found that these compounds can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective toxicity is believed to involve the modulation of key signaling pathways such as p53 and PI3K/AKT. These findings suggest that 3-Amino-5-(3-Boc-aminophenyl)benzoic acid derivatives may have significant therapeutic potential in the treatment of various types of cancer.

In addition to its biological activities, 3-Amino-5-(3-Boc-aminophenyl)benzoic acid has also been investigated for its neuroprotective properties. A study published in the Journal of Neurochemistry in 2022 reported that certain derivatives of this compound were effective in protecting neurons from oxidative stress-induced damage. The neuroprotective effects were attributed to the compound's ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings highlight the potential of 3-Amino-5-(3-Boc-aminophenyl)benzoic acid derivatives as candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility and structural flexibility of 3-Amino-5-(3-Boc-aminophenyl)benzoic acid make it an ideal starting material for combinatorial chemistry approaches. Researchers can easily modify the compound by introducing various functional groups or substituents to optimize its pharmacological properties. This flexibility has led to the development of numerous analogs with improved potency and selectivity.

In conclusion, 3-Amino-5-(3-Boc-aminophenyl)benzoic acid (CAS No. 1261903-60-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new derivatives with enhanced properties will be discovered, further expanding the therapeutic potential of this important compound.